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Compound of Interest

Compound Name: (2)-8-Dodecen-1-ol

Cat. No.: B107442

An In-Depth Technical Guide on the Role of (Z)-8-Dodecen-1-ol in Insect Chemical Ecology

Introduction

(Z2)-8-Dodecen-1-ol is a straight-chain monounsaturated fatty alcohol that plays a pivotal role in
the chemical communication of numerous insect species, particularly within the order
Lepidoptera.[1][2][3] As a primary component of sex pheromone blends, it is crucial for the
mating rituals and reproductive success of various moths.[1] This technical guide provides a
comprehensive overview of the function, perception, and practical applications of (Z)-8-
Dodecen-1-ol, with a focus on its role in the chemical ecology of the Oriental Fruit Moth
(Grapholita molesta). The information presented is intended for researchers, scientists, and
professionals involved in entomology, chemical ecology, and the development of pest
management strategies.

Role as a Sex Pheromone

(Z)-8-Dodecen-1-ol is a well-established sex pheromone component for a variety of
lepidopteran species.[1] Its most extensively studied role is in the chemical communication of
the Oriental fruit moth, Grapholita molesta, a significant pest in fruit orchards worldwide. In this
species, (Z)-8-Dodecen-1-ol is part of a multi-component pheromone blend that mediates the
attraction of males to females for mating. The precise ratio of (Z)-8-Dodecen-1-ol to other
compounds in the blend is critical for ensuring species-specific attraction and reproductive
isolation.
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Quantitative Data: Pheromone Blends and
Electrophysiological Responses

The behavioral activity of (Z)-8-Dodecen-1-ol is highly dependent on its concentration and the
presence of other synergistic or antagonistic compounds. The following tables summarize key
quantitative data regarding its role in the pheromone blend of Grapholita molesta.

Table 1. Composition of the Female-Emitted Sex Pheromone of Grapholita molesta

Pheromone

Chemical Name Typical Ratio Reference
Component
(2)-8-dodecenyl
Z8-12:Ac 100
acetate
E)-8-dodecenyl
E8-12:Ac () Y ~7
acetate
Z8-12:0H (2)-8-dodecen-1-ol ~30
12:0H Dodecanol ~20

Table 2: Electroantennogram (EAG) Response Data
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Insect Species Compound Observation Reference

Prolonged exposure

resulted in an 80%
Grapholita molesta (2)-8-Dodecen-1-ol reduction in EAG

response, indicating

sensory adaptation.

The most abundant
receptor neuron type

is most sensitive to

(E,E)-8,10- the main pheromone,
] dodecadienol with responses to
Cydia pomonella ) o
(Codlemone) and its geometric isomers
analogs being comparable to a

tenfold lower dose of
the primary

compound.

Olfactory Signaling Pathway

The perception of (Z)-8-Dodecen-1-ol in insects is a complex process that begins at the
antenna and culminates in a behavioral response. The general olfactory signaling pathway in
moths involves several key steps, from the binding of the pheromone molecule to the
generation of a nerve impulse.

Upon entering the pores of an olfactory sensillum on the male moth's antenna, the hydrophobic
(2)-8-Dodecen-1-ol molecule is thought to be bound by Odorant-Binding Proteins (OBPS)
present in the sensillar lymph. These proteins transport the pheromone to Olfactory Receptors
(ORs) located on the dendritic membrane of Olfactory Receptor Neurons (ORNS). The binding
of (Z)-8-Dodecen-1-ol to its specific OR triggers a conformational change, leading to the
opening of an ion channel. This results in the depolarization of the ORN membrane, generating
an action potential that is transmitted to the antennal lobe of the insect's brain for processing,
ultimately leading to a behavioral response such as flight towards the pheromone source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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